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Compound of Interest

Compound Name: N-Ethylisopropylamine

Cat. No.: B046697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and
essential handling precautions for N-Ethylisopropylamine (CAS No. 19961-27-4). The
information is compiled from various safety data sheets and toxicological guidelines to ensure a
high standard of accuracy and relevance for professionals in research and drug development.

Toxicological Profile

While specific quantitative toxicological data such as LD50 and LC50 values for N-
Ethylisopropylamine are not readily available in the public domain, the compound is classified
as hazardous based on its chemical properties and structure-activity relationships with similar
short-chain aliphatic amines. The following table summarizes the known toxicological endpoints

and hazard classifications.
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Toxicological Endpoint Classification/Data Reference
Acute Oral Toxicity Category 4 [1112]
Acute Dermal Toxicity Category 4 [1][2]
Acute Inhalation Toxicity

Category 4 [1][2]

(Vapors)

Skin Corrosion/Irritation

Category 1B: Causes severe

skin burns and eye damage.

[1112](31[4]

Serious Eye Damage/Eye

Irritation

Category 1: Causes serious

eye damage.

[1]2]

Sensitization

No information available.

[1]

Germ Cell Mutagenicity

No information available.

[1]

Carcinogenicity

No information available.

[1]

Reproductive Toxicity

No information available.

Specific Target Organ Toxicity
(Single Exposure)

No information available.

Specific Target Organ Toxicity
(Repeated Exposure)

No information available.

Aspiration Hazard

No data available.

Handling Precautions and Personal Protective
Equipment (PPE)

Given its hazardous nature, strict adherence to safety protocols is mandatory when handling N-
Ethylisopropylamine. The following table outlines the recommended handling precautions
and personal protective equipment.
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Precaution/PPE

Recommendation

Reference

Engineering Controls

Handle in a well-ventilated
area, preferably in a fume
hood. Use explosion-proof
electrical, ventilating, and
lighting equipment. Ensure
eyewash stations and safety
showers are readily
accessible.

[1]5]

Handling Procedures

Avoid contact with skin, eyes,
and clothing. Do not breathe
vapors or mist. Keep away
from open flames, hot
surfaces, and sources of
ignition. Use non-sparking
tools. Take precautionary
measures against static

discharge.

[1](216]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

may also be necessary.

[11(51[7]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. The selected
protective gloves have to
satisfy the specifications of EU
Directive 89/686/EEC and the
standard EN 374 derived from
it.

[1]5]
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Follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149. Use a
Respiratory Protection NIOSH/MSHA or European [11[7]
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

Store in a cool, dry, and well-
ventilated place. Keep
container tightly closed. Store
Storage : o [11[2][8]
in a flammable liquids area.
Keep away from oxidizing

agents.

Dispose of contents/container
Disposal to an approved waste disposal [1][6]

plant.

Experimental Protocols for Toxicological
Assessment

While specific experimental studies for N-Ethylisopropylamine are not publicly available, the
following section outlines the general methodologies based on OECD guidelines that would be
employed to determine the toxicological profile of such a chemical.

Acute Oral, Dermal, and Inhalation Toxicity

The assessment of acute toxicity is crucial for classification and labeling. Standardized OECD
guidelines ensure reproducibility and animal welfare considerations.

o Acute Oral Toxicity (OECD 420, 423, 425): These methods involve the administration of the
substance to animals (usually rats) in a single dose or multiple doses within 24 hours.[1] The
Fixed Dose Procedure (OECD 420) uses a set of fixed doses, while the Acute Toxic Class
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Method (OECD 423) and the Up-and-Down Procedure (OECD 425) are stepwise methods
that use fewer animals to estimate the LD50.[1][9][10][11][12]

o Acute Dermal Toxicity (OECD 402): This test involves the application of the substance to the
clipped skin of animals (rats or rabbits) for 24 hours.[2][13][14][15] Observations for signs of
toxicity and mortality are made for at least 14 days.[13][15]

e Acute Inhalation Toxicity (OECD 403, 436): Animals are exposed to the substance as a
vapor, aerosol, or gas in a whole-body or nose-only inhalation chamber for a defined period
(typically 4 hours).[5][16][17][18][19] The concentration that is lethal to 50% of the test
animals (LC50) is determined.[16]

Skin and Eye Irritation/Corrosion

These tests determine the potential of a substance to cause reversible or irreversible damage
to the skin and eyes.

o Skin Corrosion/Irritation (OECD 404, 431, 439): In vivo studies (OECD 404) involve applying
the substance to the skin of a rabbit and observing for signs of irritation or corrosion.[20] In
vitro methods using reconstructed human epidermis (RhE) models (OECD 431, 439) are
now widely used to reduce animal testing and can determine if a substance is corrosive or
an irritant.[21][22][23][24]

o Eye Irritation/Corrosion (OECD 405): The substance is applied to the eye of a rabbit, and the
cornea, iris, and conjunctiva are examined for lesions.[7][25][26][27][28] In vitro alternatives
are also available and are used in a tiered testing strategy to minimize animal use.[26][27]

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the toxicological
assessment and safe handling of chemicals like N-Ethylisopropylamine.
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Caption: General workflow for chemical toxicity assessment.
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Caption: PPE based on exposure routes for N-Ethylisopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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